N'-[4-(allyloxy)-3-ethoxybenzylidene]-4-methylbenzenesulfonohydrazide

• IUPAC Name: N-[(E)-(3-ethoxy-4-prop-2-enoxyphenyl)methylideneamino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C19H22N2O4S/c1-4-12-25-18-11-8-16(13-19(18)24-5-2)14-20-21-26(22,23)17-9-6-15(3)7-10-17/h4,6-11,13-14,21H,1,5,12H2,2-3H3/b20-14+
• InChI Key: SWFTUESBCPTEMT-XSFVSMFZSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNS(=O)(=O)C2=CC=C(C=C2)C)OCC=C
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NS(=O)(=O)C2=CC=C(C=C2)C)OCC=C
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

N'-[4-(allyloxy)-3-ethoxybenzylidene]-4-methylbenzenesulfonohydrazide is a useful research compound. Its molecular formula is C19H22N2O4S and its molecular weight is 374.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 374.13002836 g/mol and the complexity rating of the compound is 550. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Schiff base compounds, including those structurally related to N'-[4-(allyloxy)-3-ethoxybenzylidene]-4-methylbenzenesulfonohydrazide, are synthesized and characterized for their potential in various biological and chemical applications. These compounds have been studied for their antibacterial, antifungal, antioxidant, and cytotoxic activities, along with their ability to interact with DNA via intercalation. The synthesized compounds exhibit significant to good antimicrobial activity against various bacterial and fungal strains, showing their potential as bioactive agents (Sirajuddin et al., 2013).

Biological Screening

The biological screenings of Schiff base compounds reveal remarkable activities in antibacterial, antifungal, and enzymatic inhibition. They are also effective in DNA binding studies, suggesting their use in genetic research and as potential therapeutic agents. The ability to bind with DNA through intercalation indicates their potential application in the study of genetic materials and drug design (Sirajuddin et al., 2013).

Material Science and Sensor Development

Schiff base compounds derived from this compound and similar molecules have applications in material science, including the development of chemical sensors. These compounds have been explored for their electrochemical properties and potential use in detecting metal ions, showcasing their versatility in sensor technology and environmental monitoring (Hussain et al., 2018).

Antioxidant Properties

Investigations into the antioxidant properties of Schiff base compounds indicate their potential as antioxidant agents. Their effectiveness in scavenging free radicals and protecting against oxidative stress makes them candidates for use in medical research focused on diseases caused by oxidative damage (Sirajuddin et al., 2013).